Cas no 352534-80-6 (2,4,5-trimethylphenylboronic acid)

• Product Name: 2,4,5-trimethylphenylboronic acid
• CAS No: 352534-80-6
• MF: C₉H₁₃BO₂
• MW: 164.009322881699
• MDL: MFCD03427049
• CID: 304949
• PubChem ID: 5083930
• Update Time: 2025-04-19

2,4,5-trimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2,4,5-Trimethylphenyl)boronic acid
• 2,4,5-Trimethylphenylboronic acid
• Boronic acid,B-(2,4,5-trimethylphenyl)-
• BORONIC ACID, (2,4,5-TRIMETHYLPHENYL)-
• NNQHKSYWLLYOHI-UHFFFAOYSA-N
• AB15034
• N992
• ST24026094
• A822686
• 2,4,5-trimethylphenylboronic acid

• MDL： MFCD03427049
• Inchi： 1S/C9H13BO2/c1-6-4-8(3)9(10(11)12)5-7(6)2/h4-5,11-12H,1-3H3
• InChI Key： NNQHKSYWLLYOHI-UHFFFAOYSA-N
• SMILES： OB(C1=CC(C)=C(C)C=C1C)O

Computed Properties

• Exact Mass: 164.10100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Melting Point: 180-190 °C (lit.)
• PSA: 40.46000
• LogP: 0.29160

2,4,5-trimethylphenylboronic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters